N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

Specification

• CAS No.: 2034309-19-6
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.371
• IUPAC Name: 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• Standard InChI: InChI=1S/C17H18N6O2/c1-12-3-17(25)23(11-20-12)10-16(24)19-6-13-4-14(7-18-5-13)15-8-21-22(2)9-15/h3-5,7-9,11H,6,10H2,1-2H3,(H,19,24)
• Standard InChI Key: BJFBBALGYPUNBF-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=CC(=CN=C2)C3=CN(N=C3)C

Introduction

Synthesis and Purification

The synthesis of such complex heterocyclic compounds typically involves multi-step processes. Techniques like microwave-assisted synthesis or continuous flow chemistry may be employed to enhance efficiency. Purification methods such as chromatography are crucial for isolating the desired product from by-products.

Potential Biological Activities

While specific biological activities of N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide are not documented, compounds with similar structures often exhibit potential as enzyme inhibitors or modulators of receptor signaling pathways. Further research, including in vitro and in vivo studies, would be necessary to determine its therapeutic potential.

Future Research Directions

• Synthetic Methodology: Developing efficient synthetic routes for this compound, potentially leveraging advanced techniques like microwave-assisted synthesis.

• Biological Activity Assessment: Conducting in vitro and in vivo studies to evaluate its potential as an enzyme inhibitor or receptor modulator.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activities.

Given the absence of specific information on this compound in the provided sources, future research should focus on these areas to uncover its full potential.